2-[3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(1H-indol-6-yl)acetamide

• IUPAC Name: 2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-(1H-indol-6-yl)acetamide
• InChI: InChI=1S/C20H15FN4O2/c21-15-4-1-13(2-5-15)17-7-8-20(27)25(24-17)12-19(26)23-16-6-3-14-9-10-22-18(14)11-16/h1-11,22H,12H2,(H,23,26)
• InChI Key: XRESCTNBRJLQMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CN2)NC(=O)CN3C(=O)C=CC(=N3)C4=CC=C(C=C4)F
• Molecular Formula: C20H15FN4O2
• Molecular Weight: 362.4 g/mol

Description

2-[3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(1H-indol-6-yl)acetamide is a useful research compound. Its molecular formula is C20H15FN4O2 and its molecular weight is 362.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-[3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]-N-1H-indol-6-ylacetamide is 362.11790390 g/mol and the complexity rating of the compound is 642. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Oncological Applications

Research demonstrates the significance of fluorinated compounds in cancer therapy. For instance, studies on 5-fluorouracil (5-FU) and its derivatives highlight their role in chemotherapy, particularly in treating colorectal cancer. The mechanism involves inhibition of thymidylate synthase, leading to DNA damage in cancer cells. Clinical trials have explored the efficacy of 5-FU in combination with other agents like oxaliplatin and leucovorin, showcasing improved outcomes in adjuvant treatment for colon cancer (André et al., 2004).

Neurological Applications

Compounds targeting specific receptors in the brain, such as the sphingosine-1-phosphate receptor (S1PR), show promise in treating neurological disorders like multiple sclerosis. The use of radiotracers for imaging S1PR expression in vivo can provide insights into inflammation and disease progression in multiple sclerosis, offering a non-invasive method to assess therapeutic efficacy and understand disease mechanisms (Brier et al., 2022).

Pharmacokinetics and Metabolism

Understanding the metabolic pathways of fluorinated compounds is crucial for predicting their pharmacokinetics, potential drug interactions, and safety profiles. Studies on specific fluorinated compounds, like temozolomide, reveal the importance of their metabolic pathways, including O-methylation and hydroxylation, in determining their efficacy and toxicity profiles. Research into the metabolism and excretion of these compounds in humans can inform dose optimization, reduce adverse effects, and improve therapeutic outcomes (Quinn et al., 2003).